4-(2-(3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)acetamido)phenyl acetate

• IUPAC Name: [4-[[2-[3-oxo-6-(trifluoromethyl)-4H-1,4-benzothiazin-2-yl]acetyl]amino]phenyl] acetate
• InChI: InChI=1S/C19H15F3N2O4S/c1-10(25)28-13-5-3-12(4-6-13)23-17(26)9-16-18(27)24-14-8-11(19(20,21)22)2-7-15(14)29-16/h2-8,16H,9H2,1H3,(H,23,26)(H,24,27)
• InChI Key: BJHSPJCMYUIOOE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC=C(C=C1)NC(=O)CC2C(=O)NC3=C(S2)C=CC(=C3)C(F)(F)F
• Molecular Formula: C19H15F3N2O4S
• Molecular Weight: 424.4 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including a trifluoromethyl group, a thiazine ring, and an acetamido group. These groups are common in many pharmaceuticals and biologically active compounds.

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by its functional groups. For example, the trifluoromethyl group is often involved in various chemical reactions, contributing to the properties of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. For example, the trifluoromethyl group could influence the compound’s polarity and reactivity.

Scientific Research Applications

Synthesis and Characterization

Research on similar compounds focuses on their synthesis and characterization, highlighting the diverse chemical reactions and methodologies employed to create these complex molecules. For example, the work by Devi et al. (2022) discusses the synthesis of 2-mercaptobenzimidazole derivatives with potential antibacterial and antifungal activities, showcasing the broad spectrum of microbial resistance these compounds may combat Devi, Shahnaz, & Prasad, 2022. Similarly, Küçükgüzel et al. (2013) detail the creation of celecoxib derivatives evaluated for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV properties, demonstrating the potential therapeutic applications of these compounds Küçükgüzel et al., 2013.

Potential Therapeutic Applications

The synthesized compounds have shown promising results in preclinical studies for various therapeutic applications. For instance, the celecoxib derivatives studied by Küçükgüzel et al. (2013) exhibited significant anti-inflammatory and analgesic activities, suggesting potential as novel therapeutic agents Küçükgüzel et al., 2013.

Antimicrobial and Antifungal Activities

Antimicrobial and antifungal activities are key areas of research for compounds with structural similarities to the one . The study by Devi et al. (2022) highlights the antibacterial and antifungal potential of synthesized compounds against a variety of pathogens Devi, Shahnaz, & Prasad, 2022.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Many compounds with similar structures have a wide range of biological activities, including antibacterial, antifungal, antitumor, and anti-inflammatory effects.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. Given the biological activities of similar compounds, it could be a promising area of study.